Cas no 1249221-05-3 (2-(cyclopropylmethoxy)-4-methoxybenzoic acid)
2-(cyclopropylmethoxy)-4-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Cyclopropylmethoxy)-4-methoxybenzoic acid
- 2-(cyclopropylmethoxy)-4-methoxybenzoic acid
-
- MDL: MFCD14694594
- Inchi: 1S/C12H14O4/c1-15-9-4-5-10(12(13)14)11(6-9)16-7-8-2-3-8/h4-6,8H,2-3,7H2,1H3,(H,13,14)
- InChI Key: FZYUINAKIFCAOL-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(OC)C=C1OCC1CC1
Experimental Properties
- Color/Form: solid
- Density: 1.2±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 369.7±22.0 °C at 760 mmHg
- Flash Point: 142.9±15.8 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
2-(cyclopropylmethoxy)-4-methoxybenzoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(cyclopropylmethoxy)-4-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 192086-5g |
2-(Cyclopropylmethoxy)-4-methoxybenzoic acid, 95% |
1249221-05-3 | 95% | 5g |
$1486.00 | 2023-09-10 | |
| Enamine | EN300-173587-0.05g |
2-(cyclopropylmethoxy)-4-methoxybenzoic acid |
1249221-05-3 | 95% | 0.05g |
$103.0 | 2023-09-20 | |
| Enamine | EN300-173587-0.1g |
2-(cyclopropylmethoxy)-4-methoxybenzoic acid |
1249221-05-3 | 95% | 0.1g |
$152.0 | 2023-09-20 | |
| Enamine | EN300-173587-0.25g |
2-(cyclopropylmethoxy)-4-methoxybenzoic acid |
1249221-05-3 | 95% | 0.25g |
$217.0 | 2023-09-20 | |
| Enamine | EN300-173587-0.5g |
2-(cyclopropylmethoxy)-4-methoxybenzoic acid |
1249221-05-3 | 95% | 0.5g |
$343.0 | 2023-09-20 | |
| Enamine | EN300-173587-1.0g |
2-(cyclopropylmethoxy)-4-methoxybenzoic acid |
1249221-05-3 | 95% | 1g |
$440.0 | 2023-06-04 | |
| Enamine | EN300-173587-2.5g |
2-(cyclopropylmethoxy)-4-methoxybenzoic acid |
1249221-05-3 | 95% | 2.5g |
$890.0 | 2023-09-20 | |
| Enamine | EN300-173587-5.0g |
2-(cyclopropylmethoxy)-4-methoxybenzoic acid |
1249221-05-3 | 95% | 5g |
$1125.0 | 2023-06-04 | |
| Enamine | EN300-173587-10.0g |
2-(cyclopropylmethoxy)-4-methoxybenzoic acid |
1249221-05-3 | 95% | 10g |
$1417.0 | 2023-06-04 | |
| TRC | B425490-10mg |
2-(cyclopropylmethoxy)-4-methoxybenzoic acid |
1249221-05-3 | 10mg |
$ 50.00 | 2022-06-07 |
2-(cyclopropylmethoxy)-4-methoxybenzoic acid Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-(cyclopropylmethoxy)-4-methoxybenzoic acid
2-(Cyclopropylmethoxy)-4-methoxybenzoic Acid (CAS 1249221-05-3): A Comprehensive Overview
2-(Cyclopropylmethoxy)-4-methoxybenzoic acid (CAS 1249221-05-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This benzoic acid derivative features a unique molecular structure, combining a cyclopropylmethoxy group with a 4-methoxybenzoic acid backbone. Its distinct chemical properties make it a valuable intermediate in drug discovery and development.
The compound’s molecular formula is C12H14O4, with a molecular weight of 222.24 g/mol. Its structure includes a methoxy group at the 4-position of the benzene ring and a cyclopropylmethoxy substituent at the 2-position, contributing to its unique reactivity and solubility profile. Researchers often explore its potential in medicinal chemistry, particularly in designing novel therapeutic agents targeting inflammation and metabolic disorders.
One of the key applications of 2-(cyclopropylmethoxy)-4-methoxybenzoic acid is its role as a pharmaceutical intermediate. Its structural features allow for further functionalization, making it a versatile building block in synthesizing more complex molecules. Recent studies highlight its potential in developing small-molecule inhibitors for enzymes involved in disease pathways, aligning with the growing interest in precision medicine and targeted therapies.
From a synthetic chemistry perspective, the compound’s preparation typically involves multi-step organic reactions, including etherification and carboxylation processes. The cyclopropylmethoxy group introduces steric and electronic effects that can influence the compound’s reactivity, making it a subject of interest in mechanistic studies. Researchers often optimize reaction conditions to improve yield and purity, addressing challenges such as regioselectivity and side product formation.
The physicochemical properties of 2-(cyclopropylmethoxy)-4-methoxybenzoic acid are critical for its applications. It exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), while its aqueous solubility is limited due to the hydrophobic cyclopropyl moiety. These properties are carefully considered in formulation development, especially when the compound is used in drug delivery systems.
In the context of market trends, the demand for high-purity benzoic acid derivatives has risen, driven by advancements in drug discovery and biotechnology. The compound’s CAS number (1249221-05-3) is frequently searched in chemical databases, reflecting its relevance in academic and industrial research. Suppliers and manufacturers emphasize quality control, ensuring compliance with Good Manufacturing Practices (GMP) for pharmaceutical-grade materials.
Environmental and safety considerations are also paramount when handling 2-(cyclopropylmethoxy)-4-methoxybenzoic acid. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Researchers prioritize green chemistry principles to minimize waste and improve sustainability in its synthesis.
Looking ahead, the compound’s potential extends beyond pharmaceuticals. Its unique structure may find applications in material science, such as designing functional polymers or coatings. The integration of computational chemistry tools, like molecular docking and quantitative structure-activity relationship (QSAR) modeling, could further unlock its utility in diverse fields.
In summary, 2-(cyclopropylmethoxy)-4-methoxybenzoic acid (CAS 1249221-05-3) represents a fascinating intersection of chemistry and innovation. Its role as a pharmaceutical intermediate, coupled with its adaptable structure, positions it as a valuable asset in scientific research. As the industry continues to explore small-molecule therapeutics and sustainable chemistry, this compound is poised to remain a topic of interest for years to come.
1249221-05-3 (2-(cyclopropylmethoxy)-4-methoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)